7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol
Overview
Description
7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol is an organic compound with the molecular formula C14H10F2OS . It is a white crystalline solid with unique chemical and physical properties . This compound is a part of the aromatic ring and contains a heterocyclic structure .
Synthesis Analysis
A novel six-step synthesis of 7,8-difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol is described . The synthesis starts from 3,4-difluoro-2-methylbenzoic acid and uses diphenyl disulfide as an ideal sulfur source . This method effectively solves problems such as harsh reaction conditions and the use of odorous phenol, which may limit the known process in pilot plants .Molecular Structure Analysis
The chemical structure of 7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol includes a difluoro and dibenzo[b,e]thiepin ring, which gives it the ability to selectively antagonize estrogen receptors . It is a hydrogen bond donor, so it can participate in the formation of hydrogen bonds .Physical And Chemical Properties Analysis
7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol has a density of 1.4±0.1 g/cm3, a boiling point of 379.5±42.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C . The enthalpy of vaporization is 66.2±3.0 kJ/mol, and the flash point is 183.3±27.9 °C . The compound has a molar refractivity of 68.1±0.3 cm3, and its polar surface area is 46 Å2 .Scientific Research Applications
- Scientific Field : Pharmaceutical Chemistry
- Summary of the Application : “7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol” is a key intermediate in the synthesis of Baloxavir Marboxil, an antiviral drug used to treat influenza .
- Methods of Application or Experimental Procedures : The compound is synthesized in a six-step process starting from 3,4-difluoro-2-methylbenzoic acid, using diphenyl disulfide as the sulfur source . This process is designed to be quality controllable and scalable, making it suitable for industrial production .
- Results or Outcomes : The process results in the efficient synthesis of “7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol”, overcoming challenges such as harsh reaction conditions and the use of odorous phenols that could limit the process in a pilot plant .
Safety And Hazards
The safety information for 7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
The compound 7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol is a key intermediate in the synthesis of Xofluza , an innovative Cap-dependent endonuclease inhibitor and one of the few drugs that can inhibit the proliferation of the influenza virus . Therefore, the future directions of this compound could be in the development of new antiviral drugs.
properties
IUPAC Name |
7,8-difluoro-6,11-dihydrobenzo[c][1]benzothiepin-11-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2OS/c15-11-6-5-8-10(13(11)16)7-18-12-4-2-1-3-9(12)14(8)17/h1-6,14,17H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBEXFUFBCNVOKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2F)F)C(C3=CC=CC=C3S1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901227086 | |
Record name | 7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901227086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol | |
CAS RN |
1985607-83-7 | |
Record name | 7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1985607-83-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7,8-Difluoro-6,11-dihydrodibenzo[b,e]thiepin-11-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901227086 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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